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Compound of Interest

Compound Name: PARP14 inhibitor H10

Cat. No.: B607907 Get Quote

Technical Support Center: PARP14 Inhibitor H10
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the stability, storage, and handling of the PARP14
inhibitor H10. It includes frequently asked questions, troubleshooting guides, and

experimental protocols to ensure the successful application of this compound in your research.

Properties and Specifications
The PARP14 inhibitor H10 is a selective inhibitor of Poly(ADP-ribose) polymerase 14

(PARP14) with an IC50 of 490 nM.[1][2][3][4][5] It demonstrates over 20-fold selectivity for

PARP14 compared to PARP1.[3][4][5][6] H10 has been shown to induce caspase-3/7-mediated

apoptosis in tumor cells.[2][3][4][5]

Quantitative Data Summary
Table 1: Storage and Stability of PARP14 Inhibitor H10
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Form
Storage
Temperature

Duration Source

Powder -20°C 3 years [1][3][7]

4°C 2 years [3][7]

0 - 4°C
Short-term (days to

weeks)
[8]

In Solvent (e.g.,

DMSO)
-80°C 1-2 years [1][3][7]

-20°C 1 year [3]

4°C
Short-term (up to one

week)
[1]

Table 2: Solubility of PARP14 Inhibitor H10

Solvent Concentration Comments Source

DMSO
62.5 mg/mL (112.09

mM)

Sonication is

recommended for

dissolution.

[1]

Frequently Asked Questions (FAQs)
Q1: How should I store the lyophilized powder of H10 upon receipt? A1: For long-term storage,

the powdered form of H10 should be kept at -20°C, where it is stable for up to 3 years.[1][3][7]

For short-term storage of a few days to weeks, it can be kept at 0-4°C.[8]

Q2: I have reconstituted H10 in DMSO. What are the recommended storage conditions for the

stock solution? A2: Stock solutions of H10 in a solvent like DMSO should be stored at -80°C for

long-term stability of up to two years.[1][3][7] It is highly recommended to aliquot the stock

solution to avoid repeated freeze-thaw cycles.[1] For use within one week, these aliquots can

be stored at 4°C.[1]
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Q3: What is the best solvent to reconstitute H10? A3: DMSO is the recommended solvent for

preparing concentrated stock solutions of H10.[1][8]

Q4: The ice pack in my shipment melted upon arrival. Is the H10 powder still viable? A4: Yes,

the product quality is likely unaffected. The powder form of the inhibitor is generally not

sensitive to short-term temperature fluctuations during shipping.[1] The product is stable

enough for several weeks during ordinary shipping at ambient temperatures.[8]

Q5: What safety precautions should I take when handling H10? A5: Standard laboratory safety

practices should be followed. Avoid inhalation, and contact with skin and eyes.[7] It is

recommended to handle the compound in a well-ventilated area or under a fume hood.[7]

Troubleshooting Guide
Problem 1: I am not observing the expected inhibitory effect in my cell-based assay.

Possible Cause: The final concentration of DMSO in the culture medium is too high, causing

solvent-induced toxicity or off-target effects.

Solution: Ensure the final concentration of DMSO in your cell culture medium does not

exceed 0.1%. If a higher concentration is necessary, it is critical to run a vehicle control

(medium with the same concentration of DMSO but without H10) to assess the solvent's

effect on the cells.[1]

Possible Cause: The concentration of H10 is not optimal for the specific cell line or assay

conditions.

Solution: IC50 values can vary significantly between biochemical assays and cell-based

experiments due to factors like cell membrane permeability and metabolism.[1] It is

advisable not to directly replicate concentrations from the literature but to perform a dose-

response experiment (concentration gradient) to determine the optimal effective

concentration for your specific experimental setup.[1] If no effect is seen, consider

increasing the incubation time or the concentration range.[1]

Possible Cause: The H10 inhibitor has precipitated out of the solution.
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Solution: After diluting the DMSO stock solution into your aqueous culture medium,

visually inspect the medium for any signs of precipitation. If precipitation occurs, you may

need to adjust the formulation, for example, by using a co-solvent, although this should be

approached with caution in cell-based assays.

Problem 2: The H10 powder is adhering to the walls and cap of the vial.

Solution: Before opening, centrifuge the vial at a low speed (e.g., 3000 rpm) for a few

minutes.[1] This will collect all the powder at the bottom of the vial, ensuring accurate

weighing and reconstitution.

Experimental Protocols & Workflows
Protocol 1: Preparation of a Concentrated H10 Stock
Solution

Preparation: Briefly centrifuge the vial to ensure all powder is at the bottom.

Reconstitution: Add the appropriate volume of DMSO to the vial to achieve the desired

concentration (e.g., for a 10 mM stock, add the necessary volume based on the amount of

H10 provided).

Dissolution: To aid dissolution, vortex the solution and sonicate if necessary until the solution

is clear.[1]

Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge

tubes. Store these aliquots at -80°C for long-term use.[1]
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Stock Solution Preparation Workflow
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Caption: Workflow for reconstituting and storing PARP14 inhibitor H10.
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PARP14 is a multi-domain protein involved in various cellular processes, including DNA

damage repair, transcriptional regulation, and inflammatory signaling.[9][10][11] It is known to

regulate the IL-4/STAT6 signaling pathway and has also been implicated in modulating the NF-

κB inflammatory response.[9][12]
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Caption: Simplified overview of PARP14's role in signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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